Cas no 1330042-84-6 (tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate, Mixture of diastereomers)
tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate, Mixture of diastereomers Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate, Mixture of diastereomers
-
- Inchi: 1S/C12H23NO4/c1-12(2,3)17-11(16)13-5-9(7-14)4-10(6-13)8-15/h9-10,14-15H,4-8H2,1-3H3
- InChI Key: KZEYUGNKBLZKQI-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CC(CO)CC(CO)C1
tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate, Mixture of diastereomers Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-371164-0.05g |
tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate |
1330042-84-6 | 95% | 0.05g |
$293.0 | 2023-06-02 | |
| Enamine | EN300-371164-0.1g |
tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate |
1330042-84-6 | 95% | 0.1g |
$437.0 | 2023-06-02 | |
| Enamine | EN300-371164-0.25g |
tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate |
1330042-84-6 | 95% | 0.25g |
$623.0 | 2023-06-02 | |
| Enamine | EN300-371164-0.5g |
tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate |
1330042-84-6 | 95% | 0.5g |
$980.0 | 2023-06-02 | |
| Enamine | EN300-371164-1.0g |
tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate |
1330042-84-6 | 95% | 1g |
$1256.0 | 2023-06-02 | |
| Enamine | EN300-371164-2.5g |
tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate |
1330042-84-6 | 95% | 2.5g |
$2464.0 | 2023-06-02 | |
| Enamine | EN300-371164-5.0g |
tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate |
1330042-84-6 | 95% | 5g |
$3645.0 | 2023-06-02 | |
| Enamine | EN300-371164-10.0g |
tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate |
1330042-84-6 | 95% | 10g |
$5405.0 | 2023-06-02 | |
| Aaron | AR01DVYD-50mg |
tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate, Mixture of diastereomers |
1330042-84-6 | 95% | 50mg |
$428.00 | 2025-02-09 | |
| Aaron | AR01DVYD-100mg |
tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate, Mixture of diastereomers |
1330042-84-6 | 95% | 100mg |
$626.00 | 2025-02-09 |
tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate, Mixture of diastereomers Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate, Mixture of diastereomers
tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate: A Comprehensive Overview
tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate, with the CAS number 1330042-84-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, often referred to as a mixture of diastereomers, has garnered attention due to its unique structural properties and potential applications in drug development and materials science. The molecule's structure, featuring a piperidine ring substituted with hydroxymethyl groups at positions 3 and 5, along with a tert-butyl ester group at position 1, provides a versatile platform for various chemical modifications and functionalizations.
The synthesis of tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the piperidine ring. Recent advancements in asymmetric synthesis have enabled the controlled formation of diastereomers, which are critical for optimizing the compound's biological activity. Researchers have employed methodologies such as organocatalytic asymmetric aldol reactions and stereoselective reductions to achieve high enantioselectivity in the synthesis process. These techniques not only enhance the compound's purity but also pave the way for its application in enantioselective catalysis.
The structural versatility of tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate makes it an attractive candidate for various applications. In the pharmaceutical industry, this compound serves as a valuable intermediate in the synthesis of bioactive molecules. For instance, recent studies have highlighted its role in the development of inhibitors for key enzymes involved in metabolic disorders. The hydroxymethyl groups on the piperidine ring provide reactive sites for further functionalization, enabling the creation of diverse bioactive agents with tailored pharmacokinetic profiles.
In addition to its pharmaceutical applications, tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate has shown promise in materials science. The compound's ability to form stable metal-organic frameworks (MOFs) has been explored in recent research. By coordinating with metal ions such as zinc and copper, this compound can form porous structures with potential applications in gas storage and catalysis. The tert-butyl ester group plays a crucial role in modulating the framework's stability and porosity, making it a valuable component in MOF design.
The study of tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate has also extended into the realm of green chemistry. Researchers have investigated its use as a chiral catalyst in asymmetric hydrogenation reactions. The compound's ability to induce high enantioselectivity in these reactions makes it a potential alternative to traditional catalysts derived from rare metals. This development aligns with global efforts to reduce reliance on non-renewable resources and promote sustainable chemical practices.
Recent advancements in computational chemistry have further enhanced our understanding of tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate's properties. Molecular dynamics simulations have provided insights into its conformational flexibility and interaction patterns with biological targets. These studies have revealed that the compound's hydroxymethyl groups play a critical role in stabilizing specific protein-ligand interactions, which is essential for its bioactivity.
In conclusion, tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate, CAS number 1330042-84-6, stands out as a multifaceted compound with diverse applications across various fields. Its structural versatility, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in drug discovery and materials science is expected to grow significantly.
1330042-84-6 (tert-butyl 3,5-bis(hydroxymethyl)piperidine-1-carboxylate, Mixture of diastereomers) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)